Cas no 1042665-73-5 (tert-butyl N-(2R)-3-amino-2-hydroxypropylcarbamate)

• Product Name: tert-butyl N-(2R)-3-amino-2-hydroxypropylcarbamate
• CAS No: 1042665-73-5
• MF: C₈H₁₈N₂O₃
• MW: 190.240122318268
• MDL: MFCD32736306
• CID: 5085868
• PubChem ID: 87445529
• Update Time: 2025-06-08

tert-butyl N-(2R)-3-amino-2-hydroxypropylcarbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl (3-amino-2-hydroxypropyl)carbamate
• tert-butyl N-[(2R)-3-amino-2-hydroxypropyl]carbamate
• E79744
• TERT-BUTYL (R)-(3-AMINO-2-HYDROXYPROPYL)CARBAMATE
• tert-butyl N-(2R)-3-amino-2-hydroxypropylcarbamate
• EN300-202297
• 1042665-73-5
• starbld0024601
• SCHEMBL2852156
• BS-52792

• MDL： MFCD32736306
• Inchi： 1S/C8H18N2O3/c1-8(2,3)13-7(12)10-5-6(11)4-9/h6,11H,4-5,9H2,1-3H3,(H,10,12)/t6-/m1/s1
• InChI Key： LZNOKWJGNPKUSE-ZCFIWIBFSA-N
• SMILES： O(C(NC[C@@H](CN)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 190.13174244g/mol
• Monoisotopic Mass: 190.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 84.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(2R)-3-amino-2-hydroxypropylcarbamate

Comprehensive Overview of tert-butyl N-(2R)-3-amino-2-hydroxypropylcarbamate (CAS No. 1042665-73-5)

tert-butyl N-(2R)-3-amino-2-hydroxypropylcarbamate (CAS No. 1042665-73-5) is a specialized chiral compound widely utilized in pharmaceutical synthesis and biochemical research. Its unique structure, featuring a tert-butyl group and a hydroxypropyl backbone, makes it a valuable intermediate for drug development, particularly in the design of protease inhibitors and receptor modulators. The compound’s R-configuration at the 2-position ensures stereochemical precision, which is critical for achieving desired biological activity.

In recent years, the demand for chiral building blocks like tert-butyl N-(2R)-3-amino-2-hydroxypropylcarbamate has surged, driven by advancements in targeted drug delivery and personalized medicine. Researchers frequently search for high-purity intermediates to optimize synthetic routes, reflecting the compound’s relevance in modern medicinal chemistry. Its CAS No. 1042665-73-5 is often queried in databases such as PubChem and Reaxys, underscoring its importance in academic and industrial settings.

The compound’s carbamate moiety provides stability under physiological conditions, making it suitable for prodrug formulations. This feature aligns with current trends in sustained-release therapeutics, a hot topic in pharmaceutical innovation. Additionally, its amino-hydroxy functionality allows for further derivatization, enabling the creation of libraries for high-throughput screening (HTS) in drug discovery.

From a synthetic perspective, tert-butyl N-(2R)-3-amino-2-hydroxypropylcarbamate is often prepared via asymmetric catalysis or enzymatic resolution, methods that resonate with the growing emphasis on green chemistry. Environmental concerns have prompted researchers to explore solvent-free reactions and biocatalysts, further elevating the compound’s appeal in sustainable synthesis.

Quality control of CAS No. 1042665-73-5 is paramount, with analytical techniques like HPLC, NMR, and mass spectrometry ensuring compliance with Good Manufacturing Practices (GMP). These protocols address the pharmaceutical industry’s focus on regulatory compliance and patient safety, topics frequently searched in conjunction with API intermediates.

In summary, tert-butyl N-(2R)-3-amino-2-hydroxypropylcarbamate exemplifies the intersection of chiral synthesis, drug development, and sustainable practices. Its versatility and alignment with cutting-edge research trends solidify its role as a cornerstone in modern pharmaceutical chemistry.